Cas no 5528-57-4 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl-)

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl- Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl-
• 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 7-methyl-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 7-methyl[1,2,4]triazolo[4,3-a]pyridin-3(2h)-one
• 7-Methyl-s-triazolo< 4,3-a> pyridin-3-ol
• AC1L5IJW
• AC1Q6FX0
• AR-1H3708
• CTK5A3347
• NCIOpen2_000446
• NSC70721
• 7-Methyl-[1,2,4triazolo[4,3-apyridin-3(2H)-one
• 5528-57-4
• W10566
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 7-methyl-
• 7-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-OL
• NSC-70721
• 528-57-4
• DTXSID50290737
• AM806392
• AKOS006310408
• SCHEMBL12090712
• +Expand

• MDL： MFCD09994113
• InChIKey： BFKVSKOMOCQCAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7N3O/c1-5-2-3-10-6(4-5)8-9-7(10)11/h2-4H,1H3,(H,9,11)
• SMILES： CC1=CC2=NNC(=O)N2C=C1

Computed Properties

• Exact Mass: 149.05901
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 149.059
• Heavy Atom Count: 11
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 44.7A^2

Experimental Properties

• LogP: 0.33100
• PSA: 44.7
• Refractive Index: 1.699
• Density: 1.42